Photochemically deoxygenating micelles for protecting TTA-UC against oxygen quenching†
Chemical Communications Pub Date: 2023-11-02 DOI: 10.1039/D3CC04327D
Abstract
Pluronic F127, P123 and cross-linked F127 diacrylate micelles are photochemically deoxygenating nanocapsules in which oxygen could be removed by photochemical reaction with a surfactant and efficient tripletātriplet annihilation photon upconversion (TTA-UC) can be achieved in air. The efficiency of TTA-UC under air is comparable to that under deoxygenated conditions.
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